Cas no 1807090-78-3 (Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate)

• Product Name: Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate
• CAS No: 1807090-78-3
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4946136
• Update Time: 2025-06-12

Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-2-17-11(15)5-9-3-8(6-13)4-10(7-14)12(9)16/h3-4,16H,2,5-6,13H2,1H3
• InChI Key： ZDTAQIKNXOGQOA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=C(C#N)C=C(CN)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.9
• Topological Polar Surface Area: 96.3

Additional information on Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate

Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1807090-78-3): A Comprehensive Overview

Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1807090-78-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its ethyl ester group, cyano functionality, and a hydroxyl substituent on a phenyl ring, presents a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate encompasses several key functional groups that contribute to its reactivity and biological activity. The presence of an amino group at the 5-position of the phenyl ring enhances its potential as a precursor in the synthesis of more complex molecules, including potential drug candidates. Additionally, the cyano group at the 3-position introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and interactions with biological targets.

The hydroxyl group at the 2-position of the phenyl ring further contributes to the compound's versatility, allowing for various chemical modifications such as etherification or glycosylation, which are common strategies in drug development. These structural features make Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate a valuable intermediate in the synthesis of novel pharmaceuticals targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. For instance, studies have shown that derivatives of substituted phenylacetates exhibit promising activities in modulating inflammatory pathways and oxidative stress-related diseases. The amino and cyano groups in Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate are particularly relevant in this context, as they can interact with biological targets such as enzymes and receptors involved in these pathways.

One of the most compelling aspects of Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate is its potential role in developing treatments for neurological disorders. Research has indicated that certain phenylacetate derivatives can cross the blood-brain barrier and exert neuroprotective effects. The unique combination of functional groups in this compound may enhance its ability to interact with central nervous system receptors, making it a promising candidate for further investigation.

The synthesis of Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as nitrile formation and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The chemical stability of Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate is another critical factor to consider in its application. Studies have demonstrated that this compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Proper handling and storage protocols are essential to maintain its integrity and efficacy during experimental procedures.

In conclusion, Ethyl 5-aminomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1807090-78-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for synthesizing novel bioactive molecules. As ongoing research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals targeting various diseases.